Cas no 1805303-16-5 (Ethyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805303-16-5
• MF: C₁₀H₁₂F₂N₂O₂
• MW: 230.211289405823
• CID: 4848534
• Update Time: 2025-06-27

Ethyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H12F2N2O2/c1-2-16-10(15)8-6(9(11)12)3-4-14-7(8)5-13/h3-4,9H,2,5,13H2,1H3
• InChI Key： JXJDNOLSGOCYRU-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(CN)C=1C(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 239
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-(aminomethyl)-4-(difluoromethyl)pyridine-3-carboxylate (CAS No. 1805303-16-5): A Comprehensive Overview

Ethyl 2-(aminomethyl)-4-()pyridine-3-carboxylate, identified by its CAS number 1805303-16-5, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, featuring a pyridine core with substituents that include an aminomethyl group and a group, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this molecule make it a promising candidate for further exploration in medicinal chemistry.

The pyridine ring is a common structural motif in many bioactive molecules, and its derivatives have been extensively studied for their pharmacological properties. The presence of an aminomethyl group in Ethyl 2-(aminomethyl)-4-()pyridine-3-carboxylate introduces a potential site for hydrogen bonding and interaction with biological targets, which is crucial for the development of drugs that can effectively modulate biological pathways. Additionally, the group is known to enhance metabolic stability and binding affinity, making it a valuable substituent in drug design.

In recent years, there has been growing interest in the development of small molecule inhibitors targeting various enzymes and receptors involved in disease pathways. Ethyl 2-(aminomethyl)-4-()pyridine-3-carboxylate has been investigated as a potential lead compound in the search for new treatments for neurological disorders. Studies have shown that pyridine derivatives can interact with neurotransmitter receptors, suggesting their potential as pharmacological agents. The specific arrangement of functional groups in Ethyl 2-(aminomethyl)-4-()pyridine-3-carboxylate may enable it to bind to these receptors with high selectivity and potency.

The synthesis of Ethyl 2-(aminomethyl)-4-()pyridine-3-carboxylate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the aminomethyl group necessitates protective group strategies to prevent unwanted side reactions, while the incorporation of the group often involves halogenation and subsequent functionalization steps. Advances in synthetic methodologies have made it possible to produce this compound with increasing efficiency, which is essential for both academic research and industrial applications.

The pharmacological properties of Ethyl 2-(aminomethyl)-4-()pyridine-3-carboxylate have been the subject of several recent studies. Research has demonstrated that this compound exhibits inhibitory activity against certain enzymes implicated in inflammation and pain signaling. The ability to modulate these pathways makes it a promising candidate for the development of anti-inflammatory and analgesic drugs. Additionally, preliminary data suggest that Ethyl 2-(< strong >aminomethyl strong >)-4-(< strong difluoromethyl strong >)pyridine-3-carboxylate may have neuroprotective effects, which could be relevant for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

In conclusion, Ethyl 2-(< strong >aminomethyl strong >)-4-(< strong difluoromethyl strong >)pyridine-3-carboxylate (CAS No. 1805303-16-5) is a compound with significant potential in pharmaceutical research. Its unique structural features, including the presence of an < strong >aminomethyl strong > group and a < strong difluoromethyl strong > group, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to explore its pharmacological properties and applications, with the aim of developing novel treatments for various diseases.